4-chloro-N-methylphthalazin-1-amine

• IUPAC Name: 4-chloro-N-methylphthalazin-1-amine
• InChI: InChI=1S/C9H8ClN3/c1-11-9-7-5-3-2-4-6(7)8(10)12-13-9/h2-5H,1H3,(H,11,13)
• InChI Key: IVEYGGNOVQXDER-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NN=C(C2=CC=CC=C21)Cl
• Molecular Formula: C9H8ClN3
• DSSTOX Substance ID: DTXSID60423377
• Molecular Weight: 193.63 g/mol
• CAS RN: 13580-85-3

Description

4-Chloro-N-methylphthalazin-1-amine, also known as 4-Chloro-N-methylphthalimide, is a synthetic organic compound used in a wide range of scientific and medical research applications. It is a white crystalline solid with a melting point of 119-120°C and a boiling point of 194-195°C. It is soluble in water, ethanol, and methanol, and is insoluble in ether and benzene. It is a versatile compound that has been used in a variety of research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of drugs.

Scientific Research Applications

Applications in Organic Synthesis and Material Science

• Raw Material for Fine Organic Synthesis : Amino-1,2,4-triazoles, which share structural similarities with 4-chloro-N-methylphthalazin-1-amine, serve as raw materials in the fine organic synthesis industry. They are used in the production of agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. These compounds are also utilized in creating heat-resistant polymers and products with fluorescent properties, indicating the potential of 4-chloro-N-methylphthalazin-1-amine in similar applications (Nazarov et al., 2021).

• Metal–Organic Frameworks (MOFs) : Amine-functionalized MOFs, by extension, suggest the use of nitrogen-containing compounds like 4-chloro-N-methylphthalazin-1-amine in creating materials with high CO2 sorption capacity. This application is critical in gas storage, separation technologies, and catalysis, showcasing the importance of amine-functionalized compounds in environmental and material science research (Lin et al., 2016).

Pharmacological Research

• Biogenic Amines in Food Safety : Research on biogenic amines, which are structurally related to 4-chloro-N-methylphthalazin-1-amine, underscores the importance of studying nitrogen-containing compounds in food safety. The detection and effects of biogenic amines in food indicate the relevance of chemical compounds in understanding food spoilage and potential toxicity, highlighting a significant area of application in food science and pharmacology (Önal, 2007).

Environmental and Toxicological Studies

• Degradation of Hazardous Compounds : The study on the degradation of nitrogen-containing hazardous compounds using advanced oxidation processes highlights the environmental impact and remediation potential of nitrogen-containing compounds like 4-chloro-N-methylphthalazin-1-amine. This research area is vital for developing strategies to mitigate environmental pollution and understand the fate of chemical compounds in natural water systems (Bhat & Gogate, 2021).